![molecular formula C10H18O3 B1226477 6-Hydroxy-3-isopropenylheptanoic acid](/img/structure/B1226477.png)
6-Hydroxy-3-isopropenylheptanoic acid
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Overview
Description
6-hydroxy-3-isopropenylheptanoic acid is a branched-chain hydroxy fatty acid consisting of heptanoic acid with an isopropenyl group at the 3-position and the hydroxy group at the 6-position. It is a hydroxy fatty acid, a medium-chain fatty acid and a branched-chain fatty acid. It is a conjugate acid of a 6-hydroxy-3-isopropenylheptanoate.
Scientific Research Applications
Synthesis and Structural Analysis
Synthetic Pathways and Structural Revision : The compound has been utilized in the synthesis of amino acid units in compounds like perthamides C and D, with a focus on the structural and stereochemical aspects (Sepe et al., 2010).
Polymer Production and Characterization : Research has been conducted on the microbial synthesis of poly(beta-hydroxyalkanoates) bearing phenyl groups, where compounds similar to 6-Hydroxy-3-isopropenylheptanoic acid are used as components in the production of biopolymers with potential biomedical applications (Abraham et al., 2001).
Diarylheptanoid Synthesis : Studies have also explored the synthesis of diarylheptanoids from natural sources like Zingiber officinale, where similar hydroxy acids play a role in antioxidant and cytoprotective properties (Tao et al., 2008).
Electrochemical Applications : The compound has been studied in electrochemical contexts, such as in the synthesis of benzofuran derivatives, demonstrating its utility in organic electrochemistry (Moghaddam et al., 2006).
Biochemical and Medical Research
Antimicrobial and Biochemical Properties : Research on hydroxyalkanoic acids, closely related to this compound, has shown their potential in antimicrobial applications and as chiral starting materials in pharmaceuticals (Markowska et al., 2021).
HMGR Inhibitors in Drug Development : The compound is related to hydroxyalkanoic acids used in the quantitative analysis of inhibitors for 3-hydroxy-3-methylglutaryl-coenzyme A reductase, a key target in cholesterol-lowering drug development (Ys, 1992).
Biotechnological Applications
Polyhydroxyalkanoate Production : Related research has focused on the production of chiral hydroxyalkanoic acid monomers from polyhydroxyalkanoates, a class of biodegradable polymers, highlighting the compound's relevance in sustainable material production (Ren et al., 2005).
Bacterial Polyhydroxyalkanoates : The compound is associated with studies on bacterial production of polyhydroxyalkanoates with arylalkyl substituent groups, relevant in the context of biopolymer research (Hazer et al., 1996).
properties
Molecular Formula |
C10H18O3 |
---|---|
Molecular Weight |
186.25 g/mol |
IUPAC Name |
6-hydroxy-3-prop-1-en-2-ylheptanoic acid |
InChI |
InChI=1S/C10H18O3/c1-7(2)9(6-10(12)13)5-4-8(3)11/h8-9,11H,1,4-6H2,2-3H3,(H,12,13) |
InChI Key |
NQYDFAGFKCSWGI-UHFFFAOYSA-N |
SMILES |
CC(CCC(CC(=O)O)C(=C)C)O |
Canonical SMILES |
CC(CCC(CC(=O)O)C(=C)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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